molecular formula C7H14O3 B6238112 methyl 2-(hydroxymethyl)-2-methylbutanoate CAS No. 116623-21-3

methyl 2-(hydroxymethyl)-2-methylbutanoate

Cat. No. B6238112
CAS RN: 116623-21-3
M. Wt: 146.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 2-(hydroxymethyl)-2-methylbutanoate” is a compound that contains a methyl group (CH3), a hydroxymethyl group (CH2OH), and a butanoate group (C4H7O2). The presence of these groups suggests that it might have properties similar to other esters and alcohols .


Molecular Structure Analysis

The molecular structure of “methyl 2-(hydroxymethyl)-2-methylbutanoate” would consist of a butanoate backbone with a methyl group and a hydroxymethyl group attached. The exact structure would depend on the positions of these groups on the backbone .


Chemical Reactions Analysis

The chemical reactions of “methyl 2-(hydroxymethyl)-2-methylbutanoate” would likely be similar to those of other esters and alcohols. This could include reactions such as ester hydrolysis, oxidation, and reduction .


Physical And Chemical Properties Analysis

The physical and chemical properties of “methyl 2-(hydroxymethyl)-2-methylbutanoate” would be influenced by its molecular structure. As an ester, it would likely be polar and could potentially form hydrogen bonds. Its exact properties, such as melting point, boiling point, and solubility, would depend on the specific arrangement of its atoms .

Safety and Hazards

The safety and hazards of “methyl 2-(hydroxymethyl)-2-methylbutanoate” would depend on its specific properties. Generally, esters can be irritants and may be harmful if ingested or inhaled. They can also be flammable .

Future Directions

The future directions for research on “methyl 2-(hydroxymethyl)-2-methylbutanoate” would depend on its potential applications. If it has useful properties, it could be studied for use in various fields such as medicine, materials science, or chemical synthesis .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(hydroxymethyl)-2-methylbutanoate involves the reaction of 2-methylbutanoic acid with methanol and formaldehyde in the presence of a catalyst.", "Starting Materials": [ "2-methylbutanoic acid", "methanol", "formaldehyde", "catalyst" ], "Reaction": [ "Step 1: Mix 2-methylbutanoic acid, methanol, and formaldehyde in a reaction flask.", "Step 2: Add a catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain pure methyl 2-(hydroxymethyl)-2-methylbutanoate." ] }

CAS RN

116623-21-3

Product Name

methyl 2-(hydroxymethyl)-2-methylbutanoate

Molecular Formula

C7H14O3

Molecular Weight

146.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.